Cas no 1804760-17-5 (Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804760-17-5
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4815555
• Update Time: 2025-10-05

Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)6-3-5(4-11)16-8(7(6)12)19-10(13,14)15/h3H,2,4H2,1H3
• InChI Key： HUISOOXROHFSBT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C(=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate

Research Brief on Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804760-17-5)

Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804760-17-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of kinase inhibitors and antimicrobial agents.

One of the key research directions involving this compound focuses on its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethoxy group in this compound enhances the binding affinity and selectivity of the resulting inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial potential. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based analogs using Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate as a precursor. These analogs displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The chloromethyl group was identified as a critical moiety for enhancing membrane permeability and disrupting bacterial cell wall synthesis.

The synthetic versatility of Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate has also been explored in agrochemical research. A 2024 study in Pest Management Science described its use in the development of next-generation herbicides. The compound's fluorinated structure contributes to improved herbicidal activity and environmental stability, making it a promising candidate for sustainable crop protection solutions. Researchers emphasized its low toxicity profile in mammalian cells, which aligns with the growing demand for eco-friendly agrochemicals.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate. Recent advancements in flow chemistry and catalytic fluorination have addressed some of these issues, as reported in Organic Process Research & Development. These innovations have enabled higher yields and reduced byproduct formation, paving the way for broader industrial adoption.

In conclusion, Ethyl 6-(chloromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804760-17-5) represents a valuable scaffold in medicinal and agrochemical research. Its unique structural features and demonstrated bioactivity underscore its potential for future drug discovery and crop protection applications. Ongoing research aims to further optimize its synthetic routes and explore new therapeutic targets, solidifying its role as a key intermediate in the field.